N-(4-methoxybenzyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-(2-methyl-6-oxopyran-4-yl)oxyazetidine-1-carboxamide
• InChI: InChI=1S/C18H20N2O5/c1-12-7-15(8-17(21)24-12)25-16-10-20(11-16)18(22)19-9-13-3-5-14(23-2)6-4-13/h3-8,16H,9-11H2,1-2H3,(H,19,22)
• InChI Key: HHODNHZDXGKNSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

The compound "N-(4-methoxybenzyl)-3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carboxamide" belongs to a class of organic molecules that often exhibit significant biological activity. Research on similar compounds has focused on synthesis methodologies, structural characterization, chemical properties, and potential applications in various fields, excluding drug use and dosage considerations.

Synthesis Analysis

Synthetic approaches for related compounds typically involve multi-step reactions, starting from simple precursors. For instance, the synthesis of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives involves reactions of cyano-acrylamides with hydrazine hydrate, followed by reactions with acetylacetone or malononitrile to yield the desired products (Hassan, Hafez, & Osman, 2014).

Molecular Structure Analysis

Structural characterization often employs techniques such as X-ray crystallography, NMR, and IR spectroscopy. For example, the crystal structure of certain pyran-derivatives was elucidated, showing centrosymmetric hydrogen-bonded dimers facilitated by N–H···O interactions (Kranjc et al., 2012).

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of related chemical structures, demonstrating methodologies for creating compounds with potential bioactive properties. For instance, the study by Hassan, Hafez, and Osman (2014) outlines the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were synthesized through reactions involving methoxyphenyl amino and hydrazine hydrate. This research contributes to the broader understanding of synthesizing compounds with specific characteristics for further application in various scientific fields (Hassan, Hafez, & Osman, 2014).

Antimicrobial Activity

Several studies have explored the antimicrobial properties of compounds with similar chemical structures. Amr, Mohamed, Al-Omar, and Ghabbour (2016) synthesized a compound evaluated for antimicrobial activity against gram-positive and gram-negative bacteria. This research highlights the potential of such compounds in developing new antimicrobial agents (Amr, Mohamed, Al-Omar, & Ghabbour, 2016).

Anticancer Activity

The anticancer properties of related compounds have been a significant area of research. Hassan, Hafez, Osman, and Ali (2015) investigated the cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases against various human cancer cell lines. This study contributes to the ongoing search for new anticancer agents with potential therapeutic applications (Hassan, Hafez, Osman, & Ali, 2015).